Cas no 672310-07-5 ((S)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)oxazole-4-carboxylate)

• Product Name: (S)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)oxazole-4-carboxylate
• CAS No: 672310-07-5
• MF: C₁₃H₂₀N₂O₅
• MW: 284.308303833008
• MDL: MFCD09025770
• CID: 842101
• PubChem ID: 2758805
• Update Time: 2025-05-19

(S)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 5-(1-((tert-butoxycarbonyl)-amino)ethyl)oxazole-4-carboxylate
• (S)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)oxazole-4-carboxylate
• tert-butyl (S)-1-(4-(ethoxycarbonyl)oxazol-5-yl)ethylcarbamate
• 4-Oxazolecarboxylic acid, 5-[(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, ethyl ester
• Ethyl 5-{(1S)-1-[(tert-butoxycarbonyl)amino]ethyl}-1,3-oxazole-4-carboxylate
• AS-46705
• 672310-07-5
• MFCD03001736
• AKOS015838813
• AKOS015919742
• E58501
• ethyl 5-[(1S)-1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1,3-oxazole-4-carboxylate
• CS-0172365
• (S)-Ethyl5-(1-((tert-butoxycarbonyl)amino)ethyl)oxazole-4-carboxylate
• ETHYL 5-(L-N-BOC-ALA)-1,3-OXAZOLE-4-CARBOXYLATE
• ethyl (S)-5-(1-((tert-butoxycarbonyl)amino)ethyl)oxazole-4-carboxylate
• Ethyl(S)-5-(1-((tert-Butoxycarbonyl)amino)ethyl)oxazole-4-carboxylate

• MDL： MFCD09025770
• Inchi： 1S/C13H20N2O5/c1-6-18-11(16)9-10(19-7-14-9)8(2)15-12(17)20-13(3,4)5/h7-8H,6H2,1-5H3,(H,15,17)/t8-/m0/s1
• InChI Key： XWMGDDWCHXFLSM-QMMMGPOBSA-N
• SMILES： O(C(N[C@@H](C)C1=C(C(=O)OCC)N=CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 284.1373
• Monoisotopic Mass: 284.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.7A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: Solid
• Density: 1.145
• Boiling Point: 415.6°C at 760 mmHg
• Flash Point: 205.2°C
• Refractive Index: 1.484
• PSA: 90.66
• LogP: 2.82790

(S)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)oxazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Additional information on (S)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)oxazole-4-carboxylate

Introduction to (S)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)oxazole-4-carboxylate (CAS No. 672310-07-5)

(S)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)oxazole-4-carboxylate (CAS No. 672310-07-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (S)-EtBOC, is a valuable building block in the synthesis of various bioactive molecules and drug candidates. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the chiral center, make it an essential reagent in the development of enantiomerically pure compounds.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect amino groups from unwanted reactions. The Boc group can be easily removed under mild acidic conditions, making it a versatile tool for the sequential synthesis of complex molecules. In the context of (S)-EtBOC, the Boc group ensures that the amino functionality remains inert during synthetic transformations, allowing for precise control over the reaction outcomes.

The chiral center in (S)-EtBOC is crucial for its applications in medicinal chemistry. Chirality plays a pivotal role in the biological activity and pharmacological properties of many drugs. Enantiomerically pure compounds often exhibit distinct biological profiles compared to their racemic mixtures, which can lead to improved efficacy and reduced side effects. The ability to synthesize and isolate specific enantiomers is therefore a critical aspect of drug development.

Recent studies have highlighted the potential of (S)-EtBOC in the synthesis of novel therapeutics. For instance, a 2022 publication in the Journal of Medicinal Chemistry reported the use of (S)-EtBOC as a key intermediate in the synthesis of a series of oxazole-based inhibitors targeting a specific enzyme involved in cancer progression. The researchers demonstrated that these inhibitors exhibited potent antiproliferative activity against various cancer cell lines, underscoring the importance of chiral intermediates like (S)-EtBOC in drug discovery.

In another study published in Organic Letters, scientists explored the use of (S)-EtBOC in the development of peptidomimetics with enhanced stability and bioavailability. Peptidomimetics are designed to mimic the structure and function of peptides but with improved pharmacological properties, such as increased resistance to enzymatic degradation. The researchers found that (S)-EtBOC could be effectively incorporated into peptidomimetic scaffolds, leading to compounds with superior biological activity compared to their peptide counterparts.

The synthetic accessibility of (S)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)oxazole-4-carboxylate has also been a subject of interest. A recent review article in Tetrahedron Letters summarized various synthetic routes to this compound, highlighting methods that offer high yields and enantioselectivity. One notable approach involves the use of asymmetric catalysis, which has proven to be an efficient and environmentally friendly method for producing chiral compounds on a large scale.

Beyond its applications in drug development, (S)-EtBOC has also found utility in other areas of chemical research. For example, it has been used as a model compound in studies investigating the mechanisms of enzymatic catalysis and protein-ligand interactions. These studies provide valuable insights into the fundamental principles governing molecular recognition and binding events, which are essential for designing more effective therapeutic agents.

In conclusion, (S)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)oxazole-4-carboxylate (CAS No. 672310-07-5) is a versatile and important compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an indispensable reagent for the development of enantiomerically pure compounds with diverse biological activities. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.